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Compound of Interest

Compound Name: Decamethoxin

Cat. No.: B607030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decamethoxin, also known as Septefril, is a cationic gemini surfactant with potent

antimicrobial properties.[1] It exhibits a broad spectrum of activity against Gram-positive and

Gram-negative bacteria, viruses, protozoa, and fungi.[1][2] Its primary mechanism of action

involves the disruption of microbial cell membrane permeability, leading to cell death.[1] This

technical guide provides a comprehensive overview of the physical and chemical properties of

decamethoxin, along with detailed experimental protocols and logical workflows for its

analysis.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of decamethoxin is presented in the

table below.
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Property Value Source

Molecular Formula C₃₈H₇₄Cl₂N₂O₄ [3]

Molecular Weight 693.9 g/mol [3]

IUPAC Name

10-[dimethyl-[2-[(1R,2S,5R)-5-

methyl-2-propan-2-

ylcyclohexyl]oxy-2-

oxoethyl]azaniumyl]decyl-

dimethyl-[2-[(1R,2S,5R)-5-

methyl-2-propan-2-

ylcyclohexyl]oxy-2-

oxoethyl]azanium dichloride

[3]

CAS Number 38146-42-8 [1]

Appearance Solid powder [2]

LogP 2.276 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 21 [2]

Solubility Profile
Decamethoxin exhibits solubility in a range of solvents, a critical factor for its formulation and

application in various experimental and clinical settings.

Solvent System Solubility

10% DMSO / 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (3.60 mM)[1]

10% DMSO / 90% Corn Oil ≥ 2.5 mg/mL (3.60 mM)[1]

Experimental Protocol for Solubility Determination
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A standardized protocol for determining the solubility of decamethoxin in aqueous and organic

solvents is outlined below.
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Sample Preparation

Experiment

Analysis

Weigh Decamethoxin

Add excess Decamethoxin to solvent

Introduce solid

Select Solvent

Add solvent

Prepare Serial Dilutions

Equilibrate at constant temperature
(e.g., 24 hours with agitation)

Centrifuge to separate undissolved solid

Collect supernatant

Quantify concentration
(e.g., UV-Vis Spectroscopy)

Determine solubility limit
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Instrument Setup
Sample Measurement

Data Analysis

Turn on UV-Vis Spectrophotometer

Select wavelength range
(e.g., 200-400 nm)

Perform baseline correction
with solvent blank

Acquire absorption spectrum

Prepare a dilute solution
of Decamethoxin in a suitable solvent

Fill cuvette with the sample solution

Place cuvette in spectrophotometer

Identify wavelength of
maximum absorbance (λmax)

Correlate absorbance with concentration
(Beer-Lambert Law)
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Sample Preparation (KBr Pellet)

Data Acquisition

Spectral Analysis

Grind a small amount of
Decamethoxin with dry KBr

Press the mixture into a
transparent pellet

Place KBr pellet in the
FT-IR spectrometer

Acquire the infrared spectrum

Identify characteristic
functional group frequencies

Compare with reference spectra
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Sample Preparation

Data Acquisition

Spectral Analysis

Dissolve Decamethoxin in a
deuterated solvent (e.g., DMSO-d6)

Transfer solution to an NMR tube

Place NMR tube in the spectrometer

Acquire ¹H and ¹³C NMR spectra

Assign chemical shifts to
specific protons and carbons

Analyze coupling patterns
and integration

Confirm molecular structure
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Microbial Cell Membrane

Decamethoxin
Interaction & Disruption

Phospholipid Bilayer
(Negatively Charged)

Electrostatic Interaction

Cationic
Head Groups

Hydrophobic Tail Insertion Membrane Disruption Cell Lysis
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Starting Materials

Quaternization Reaction

Product Formation & Purification

1,10-Dibromodecane

Nucleophilic Substitution (SN2)

Tertiary Amine
(derived from menthol)

Decamethoxin Formation

Purification
(e.g., Recrystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Physical and
Chemical Properties of Decamethoxin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607030#decamethoxin-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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